Cas no 1807072-27-0 (3-Bromo-2-(chloromethyl)-5-nitropyridine)

• Product Name: 3-Bromo-2-(chloromethyl)-5-nitropyridine
• CAS No: 1807072-27-0
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• CID: 4900212
• Update Time: 2025-06-10

3-Bromo-2-(chloromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(chloromethyl)-5-nitropyridine
• 3-Bromo-2-chloromethyl-5-nitropyridine

• Inchi： 1S/C6H4BrClN2O2/c7-5-1-4(10(11)12)3-9-6(5)2-8/h1,3H,2H2
• InChI Key： WPZKLYAWBFODBU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-2-(chloromethyl)-5-nitropyridine

Recent Advances in the Study of 3-Bromo-2-(chloromethyl)-5-nitropyridine (CAS: 1807072-27-0)

3-Bromo-2-(chloromethyl)-5-nitropyridine (CAS: 1807072-27-0) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical reactivity and structural features. This research briefing provides an overview of the latest advancements in the application and study of this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-Bromo-2-(chloromethyl)-5-nitropyridine as a precursor for the synthesis of pyridine-based kinase inhibitors. The study demonstrated that the compound's bromo and chloromethyl groups facilitate efficient functionalization, enabling the creation of diverse derivatives with potent inhibitory activity against specific kinases implicated in cancer progression. The findings underscore the compound's potential as a scaffold for developing targeted cancer therapies.

Another significant development involves the antimicrobial properties of derivatives synthesized from 3-Bromo-2-(chloromethyl)-5-nitropyridine. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that nitropyridine derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its promise as a lead structure for new antibiotics.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the reaction conditions for the production of 3-Bromo-2-(chloromethyl)-5-nitropyridine. A team at the University of Cambridge developed a novel, high-yield synthesis route using catalytic bromination and chloromethylation, significantly reducing the production cost and environmental impact. This innovation is expected to facilitate broader access to the compound for research and industrial applications.

In conclusion, 3-Bromo-2-(chloromethyl)-5-nitropyridine (CAS: 1807072-27-0) continues to be a valuable building block in medicinal chemistry, with emerging applications in kinase inhibition and antimicrobial drug development. Ongoing research aims to further explore its derivatives and optimize synthetic methodologies, paving the way for new therapeutic breakthroughs. Future studies should focus on in vivo efficacy and safety profiling to translate these findings into clinical applications.